8-Aminoquinoline-4-carboxylic acid

• IUPAC Name: 8-aminoquinoline-4-carboxylic acid
• InChI: InChI=1S/C10H8N2O2/c11-8-3-1-2-6-7(10(13)14)4-5-12-9(6)8/h1-5H,11H2,(H,13,14)
• InChI Key: MRULXYCHOHAGHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2C(=C1)N)C(=O)O
• Molecular Formula: C10H8N2O2
• DSSTOX Substance ID: DTXSID30557678
• Molecular Weight: 188.18 g/mol
• CAS RN: 121689-23-4

Description

Synthesis Analysis

The synthesis of 8-Aminoquinoline-4-carboxylic acid and its derivatives involves various chemical reactions, highlighting the compound's versatility and potential for diverse applications. For instance, the synthesis of 2‐substituted 7,7‐dimethyl‐5‐oxo‐5,6,7,8‐tetrahydroquinoline‐4‐carboxylic acids indicates a method for generating a range of compounds with different substituents, showcasing the adaptability of the 8-aminoquinoline framework (Rudenko et al., 2012).

Molecular Structure Analysis

The molecular structure of 8-Aminoquinoline-4-carboxylic acid derivatives has been analyzed through various studies, demonstrating the compound's ability to form complex hydrogen-bonded structures. For example, research on proton-transfer compounds of 8-aminoquinoline with nitro-substituted aromatic carboxylic acids revealed the formation of primary hydrogen-bonding interactions, highlighting the compound's potential for creating intricate molecular assemblies (Smith et al., 2001).

Chemical Reactions and Properties

8-Aminoquinoline-4-carboxylic acid's chemical properties facilitate its participation in various chemical reactions. A study on the mild and versatile cleavage of the 8-aminoquinoline directing group showcases the compound's role in facilitating C-H activation, a key reaction in organic synthesis, further emphasizing its utility in chemical transformations (Berger et al., 2016).

Physical Properties Analysis

While specific studies focused on the physical properties of 8-Aminoquinoline-4-carboxylic acid itself were not identified, the research on its derivatives and related compounds offers insights into the broader category of quinoline derivatives. These compounds' structural and chemical diversity suggests varied physical properties, which would be influenced by their molecular structure and substituents.

Chemical Properties Analysis

The chemical properties of 8-Aminoquinoline-4-carboxylic acid derivatives, such as their reactivity and interaction with other molecules, are crucial for their application in various fields. The ability of 8-aminoquinoline derivatives to form stable complexes through hydrogen bonding and other interactions demonstrates their potential as building blocks in the construction of more complex molecular structures (Smith et al., 2008).

Scientific Research Applications

• Scientific Field : Medicinal Chemistry
• Summary of the Application : 8-Aminoquinoline-4-carboxylic acid (8-AQC) is a type of quinoline, which has received considerable attention as a core template in drug design because of its broad spectrum of bioactivity. It can be used as a building block for the synthesis of quinoline-based derivatives with potential antimicrobial and antimalarial activities.
• Results or Outcomes : The outcomes of using 8-AQC in drug design are promising, with numerous derivatives of the bioactive quinolines having been harnessed via expeditious synthetic approaches. These derivatives have shown substantial efficacies for future drug development.

• Scientific Field : Organic Chemistry

  • Summary of the Application : 8-Aminoquinoline is a common nitrogen-containing heterocyclic framework in many natural products, functional materials, and useful drugs. It has been developed as a powerful bidentate directing group or ligand auxiliary in the field of C–H bond activation/functionalization.
  • Methods of Application or Experimental Procedures : The synthesis of substituted 8-aminoquinoline involves the formation of C–C and C–Z (Z = heteroatom) bonds by transition metal catalysts, photocatalysts, or metal-free conditions.
  • Results or Outcomes : The outcomes of using 8-Aminoquinoline in organic chemistry are promising, with many outstanding research groups reporting the application of 8-aminoquinolines in this field.

• Scientific Field : Medicinal Chemistry

  • Summary of the Application : α-Amino acid and peptide derivatives are important in synthetic organic chemistry and medicinal chemistry. Palladium-catalyzed sp3 C–H activation/functionalization has been developed greatly for the modification of α-amino acids and peptides.
  • Methods of Application or Experimental Procedures : This involves intermolecular functionalization (arylation, alkylation, alkenylation, alkynylation, acetoxylation, fluorination, silylation, borylation, sulfonylation, chalcogenation, and carbonylative cyclization) and intramolecular functionalization (intramolecular C–N bond-forming cyclization and peptide macrocyclization).
  • Results or Outcomes : The outcomes of using 8-Aminoquinoline in medicinal chemistry are promising, with many chemists developing new methods for their synthesis.

• Scientific Field : Medicinal Chemistry

  • Summary of the Application : The used triterpenoic acids are oxidized forms of naturally occurring oleanolic acid and ursolic acids. Such types of derivatives are known for their anticancer and antiviral activities.
  • Results or Outcomes : The outcomes of using 8-AQC in drug design are promising, with these derivatives showing substantial efficacies for future drug development.

• Scientific Field : Organic Chemistry

  • Summary of the Application : 8-Aminoquinoline is a common nitrogen-containing heterocyclic framework in many natural products, functional materials, and useful drugs. It has been developed as a powerful bidentate directing group or ligand auxiliary in the field of C–H bond activation/functionalization.
  • Methods of Application or Experimental Procedures : The synthesis of substituted 8-aminoquinoline involves the formation of C–C and C–Z (Z = heteroatom) bonds by transition metal catalysts, photocatalysts, or metal-free conditions.
  • Results or Outcomes : The outcomes of using 8-Aminoquinoline in organic chemistry are promising, with many outstanding research groups reporting the application of 8-aminoquinolines in this field.

• Scientific Field : Green Chemistry

  • Summary of the Application : The combination of three types of catalysts in one pot, including borate, palladium, and lipase, enabled a one-pot β-specific methylene C (sp3)–H deuteration reaction of aliphatic acids using D2O. In the context of the widely used 8-aminoquinoline (8-AQ) directed C–H activation, this represented the first example of catalytic formation and cleavage of the directing group under mild conditions.
  • Results or Outcomes : High chemo- and regioselectivity, high yields, and high deuterated rate were obtained without using environmentally unfriendly reagents such as strong acids, strong bases, or condensation reagents.

• Scientific Field : Medicinal Chemistry

  • Summary of the Application : Derivatives 8 (MBEC = 3.0 μM) and 10 (MBEC = 5.9 μM) were the most potent MRSE biofilm eradicators in this series, while 7 and 8 through 11 demonstrated potent biofilm eradication activities against VRE biofilms (MBEC = 1.0–1.5 μM) and as such were equipotent to linezolid, which is used to treat VRE infections.
  • Results or Outcomes : The outcomes of using 8-AQC in drug design are promising, with these derivatives showing substantial efficacies for future drug development.

Safety And Hazards

Safety data sheets suggest that 8-Aminoquinoline-4-carboxylic acid may cause serious eye irritation, skin irritation, and respiratory irritation. It is also suspected of causing genetic defects. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

Future research should focus on the development of new derivatives with improved properties and applications. The use of directing groups like 8-aminoquinoline allows high levels of selectivity to be achieved in transition-metal catalyzed transformations. Efficient removal of these auxiliaries after successful functionalization can be challenging, and alternative approaches are suggested for challenging substrates.